Cas no 1474-71-1 (Pregn-5-en-20-one,3-hydroxy-16-methyl-, (3b,16b)-)

The compound Pregn-5-en-20-one, 3-hydroxy-16-methyl-, (3β,16β)- is a steroidal derivative characterized by a pregnane skeleton with specific functional modifications. The presence of a 3β-hydroxy group and a 16β-methyl substitution enhances its structural stability and potential biological activity. These modifications may influence its binding affinity to steroid receptors or metabolic pathways, making it a candidate for further pharmacological research. The compound's defined stereochemistry at the 3β and 16β positions ensures consistency in molecular interactions, which is critical for reproducibility in experimental studies. Its synthetic accessibility and well-characterized structure make it a valuable intermediate for steroid chemistry and drug development applications.

Pregn-5-en-20-one,3-hydroxy-16-methyl-, (3b,16b)- structure

1474-71-1 structure

Product Name:Pregn-5-en-20-one,3-hydroxy-16-methyl-, (3b,16b)-

CAS No:1474-71-1

MF:C₂₂H₃₄O₂

MW:330.504167079926

CID:171103

PubChem ID:200275

Update Time:2025-06-06

Pregn-5-en-20-one,3-hydroxy-16-methyl-, (3b,16b)- Chemical and Physical Properties

Names and Identifiers

- Pregn-5-en-20-one,3-hydroxy-16-methyl-, (3b,16b)-
- 1-[(3S,8S,9S,10R,13S,14S,16S,17S)-3-hydroxy-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
- 16-BETA-METHYLPREGNENOLONE
- (3beta,16beta)-3-hydroxy-16-methylpregn-5-en-20-one
- 3B-HYDROXY-16B-METHYLPREGN-5-EN-20-ONE
- 5-PREGNEN-16-BETA-METHYL-3-BETA-OL-20-ONE
- Methylpregnenolone, 16beta-
- 16-beta-Methyl-delta(sup 5)-pregnene-3-beta-ol-20-one
- 1-((3S,8S,9S,10R,13S,14S,16S,17S)-3-hydroxy-10,13,16-trimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
- 1-[(8S,9S,10R,13S,14S,16S,17S)-3-hydroxy-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
- Pregn-5-en-20-one, 3-beta-hydroxy-16-beta-methyl-
- DTXSID80933120
- 3-beta-Hydroxy-16-beta-methylpregn-5-en-20-one
- Pregn-5-en-20-one, 3-hydroxy-16-methyl-, (3-beta,16-beta)-
- Pregn-5-en-20-one, 3-hydroxy-16-methyl-, (3beta,16beta)-
- UQ5R8355MN
- 3-Hydroxy-16-methylpregn-5-en-20-one
- 1474-71-1
- Inchi： 1S/C22H34O2/c1-13-11-19-17-6-5-15-12-16(24)7-9-21(15,3)18(17)8-10-22(19,4)20(13)14(2)23/h5,13,16-20,24H,6-12H2,1-4H3/t13-,16-,17+,18-,19-,20+,21-,22-/m0/s1
- InChI Key： XXSFRYVGIQYVIQ-ORLXTKIQSA-N
- SMILES： O=C(C)[C@H]1[C@@H](C)C[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O